Cas no 27698-70-0 (Benzothiazole, 2-[3-(2-benzothiazolyl)-2-propenylidene]-2,3-dihydro-)

• Product name: Benzothiazole, 2-[3-(2-benzothiazolyl)-2-propenylidene]-2,3-dihydro-
• CAS No: 27698-70-0
• MF: C₁₇H₁₂N₂S₂
• MW: 308.420580863953
• CID: 1432637
• PubChem ID: 18372158

Benzothiazole, 2-[3-(2-benzothiazolyl)-2-propenylidene]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[3-(2-benzothiazolyl)-2-propenylidene]-2,3-dihydro-
• 2-[3-(3H-1,3-benzothiazol-2-ylidene)prop-1-enyl]-1,3-benzothiazole
• SCHEMBL75772
• 27698-70-0
• 2-[3-(1,3-Benzothiazol-2(3H)-ylidene)prop-1-en-1-yl]-1,3-benzothiazole
• DTXSID00593205

• Inchi： InChI=1S/C17H12N2S2/c1-3-8-14-12(6-1)18-16(20-14)10-5-11-17-19-13-7-2-4-9-15(13)21-17/h1-11,18H
• InChI Key： XCUFEVFJYDPTIO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NC(=CC=CC3=NC4=CC=CC=C4S3)S2

Computed Properties

• Exact Mass: 308.04436
• Monoisotopic Mass: 308.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.4
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 24.92